Cas no 2229090-12-2 (tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate
• CAS No: 2229090-12-2
• MF: C₁₅H₂₃BrN₂O₂
• MW: 343.259323358536
• CID: 6571445
• PubChem ID: 165702309
• Update Time: 2025-10-31

tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate
• 2229090-12-2
• EN300-1878394
• tert-butyl N-[3-amino-2-(3-bromophenyl)-2-methylpropyl]carbamate

• Inchi： 1S/C15H23BrN2O2/c1-14(2,3)20-13(19)18-10-15(4,9-17)11-6-5-7-12(16)8-11/h5-8H,9-10,17H2,1-4H3,(H,18,19)
• InChI Key： LEDSDNRZJWOXNC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 342.09429g/mol
• Monoisotopic Mass: 342.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate

Introduction to Tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate (CAS No. 2229090-12-2)

Tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2229090-12-2, this compound represents a unique structural motif that combines a carbamate functional group with a brominated aromatic ring, making it a potentially valuable intermediate in the synthesis of biologically active molecules. The presence of both a tertiary butyl group and an amino-substituted branched alkyl chain further enhances its synthetic utility, allowing for diverse modifications and derivations.

The compound's molecular structure, characterized by its rigid aromatic core and flexible alkyl chains, positions it as a promising candidate for further exploration in drug discovery. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties and potential interactions of such molecules with biological targets. This has led to an increased interest in Tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate as a scaffold for developing novel therapeutic agents.

In the realm of medicinal chemistry, the carbamate moiety is particularly noteworthy due to its ability to form stable urea-like bonds, which are often found in bioactive peptides and small molecules. The bromine substituent on the aromatic ring introduces electrophilic centers that can be selectively modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, thereby expanding the compound's synthetic toolkit. These features make Tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate a versatile building block for constructing more complex pharmacophores.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry, particularly due to their enhanced binding affinity and metabolic stability. The incorporation of bromine into drug candidates has been shown to improve their pharmacological profiles, making them more suitable for clinical development. For instance, Tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate could serve as a precursor for designing inhibitors targeting enzyme-catalyzed reactions or as a component in the synthesis of radiolabeled probes for diagnostic applications.

The synthesis of Tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the bromination of 3-bromophenylacetonitrile, followed by reduction to form the corresponding amine. This intermediate is then coupled with an appropriate carbamate precursor under acidic conditions to yield the desired product. Advanced synthetic techniques, such as flow chemistry or microwave-assisted reactions, have been employed to optimize these processes and improve scalability.

The pharmacological potential of Tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate has been explored in several preclinical studies. Researchers have demonstrated its ability to modulate various biological pathways by interacting with target proteins or enzymes. For example, derivatives of this compound have shown promise in inhibiting kinases involved in cancer progression or in modulating neurotransmitter receptors associated with neurological disorders. These findings underscore the importance of Tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate as a lead compound for further drug development efforts.

The structural diversity offered by this compound also makes it an attractive candidate for library screening programs aimed at identifying novel bioactive molecules. High-throughput screening techniques combined with machine learning algorithms have accelerated the process of discovering new drug candidates by rapidly evaluating large collections of compounds for their biological activity. Tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate, with its unique combination of functional groups, is well-suited for such approaches.

In conclusion, Tert-butyl N-3-amino-2-(3-bromophenyl)-2-methylpropylcarbamate (CAS No. 2229090-12-2) represents a structurally interesting and synthetically versatile compound with significant potential in pharmaceutical research. Its ability to serve as a building block for more complex molecules, coupled with its favorable physicochemical properties, makes it an invaluable asset in drug discovery programs. As research continues to uncover new applications and therapeutic uses for this compound, its importance in medicinal chemistry is likely to grow even further.